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Compound of Interest

Compound Name: YAP-TEAD-IN-2

Cat. No.: B14076515

Disclaimer: A specific Safety Data Sheet (SDS) with detailed disposal instructions for YAP-
TEAD-IN-2 is not readily available in the public domain. The following procedures are based on
best practices for the handling and disposal of potent, halogenated organic compounds and
solutions. Researchers must consult their institution's Environmental Health and Safety (EHS)
department for specific guidance and to ensure compliance with local, state, and federal
regulations.

YAP-TEAD-IN-2 is a potent, bioactive small molecule inhibitor.[1][2] Due to its chemical
structure (C25H24CIFN204), it is classified as a halogenated organic compound. Proper
handling and disposal are crucial to ensure personnel safety and environmental protection.

Key Safety and Handling Information

The following table summarizes essential information for the safe handling of YAP-TEAD-IN-2.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b14076515?utm_src=pdf-interest
https://www.benchchem.com/product/b14076515?utm_src=pdf-body
https://www.benchchem.com/product/b14076515?utm_src=pdf-body
https://www.benchchem.com/product/b14076515?utm_src=pdf-body
https://www.medchemexpress.com/yap-taz-tead-in-2.html
https://www.medchemexpress.com/yap-tead-in-2.html
https://www.benchchem.com/product/b14076515?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14076515?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Parameter

Information

Chemical Classification

Halogenated Organic Compound. Potent Active

Pharmaceutical Ingredient (API).

Personal Protective Equipment (PPE)

Solid (Neat Compound): Full personal protective
equipment is required. This includes a lab coat,
double gloves (check for compatibility with the
compound and any solvents), and safety
glasses with side shields or goggles. Work
should be conducted in a certified chemical
fume hood, ventilated balance safety enclosure,
or glove box to prevent inhalation of the powder.
[31[4][5] In Solution (e.g., in DMSO): A lab coat,
appropriate chemical-resistant gloves, and
safety glasses are mandatory. All handling of the
solution should be performed within a chemical

fume hood.

Engineering Controls

A properly functioning chemical fume hood is
the minimum requirement for handling both the
solid compound and its solutions.[5] For
weighing and handling larger quantities of the
solid, a ventilated enclosure or an isolator/glove

box is recommended to minimize exposure risk.

[315](6]

Spill Management

Solid Spill: Do not create dust. Gently cover the
spill with an inert absorbent material (e.g.,
vermiculite, sand, or chemical absorbent pads).
Carefully scoop the material into a sealable,
labeled hazardous waste container. Clean the
spill area with a suitable solvent (e.g., ethanol or
acetone), and collect the cleaning materials as
hazardous waste. Liquid Spill (in solvent):
Absorb the spill with inert material. Place the
absorbent material into a sealed, labeled

hazardous waste container.[7] Clean the area
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with an appropriate solvent and collect all

materials for disposal as hazardous waste.

Disposal Protocol for YAP-TEAD-IN-2

This protocol provides a step-by-step guide for the proper disposal of YAP-TEAD-IN-2 in both
solid form and as a solution.

Objective: To safely collect and dispose of YAP-TEAD-IN-2 waste in accordance with general
laboratory safety standards for potent halogenated compounds.

Materials:

Appropriate Personal Protective Equipment (PPE)

» Sealable, chemical-resistant hazardous waste container
e "Hazardous Waste" labels

« Inert absorbent material (for spills)

» Designated and properly ventilated Satellite Accumulation Area (SAA) for hazardous
waste[7]

Procedure:
Part 1: Disposal of Solid (Neat) YAP-TEAD-IN-2

¢ Assess the Waste: Collect any unused or expired solid YAP-TEAD-IN-2 in its original
container or a compatible, sealed vial.

o Container Labeling:
o Affix a "Hazardous Waste" label to the container.
o Clearly write the full chemical name: "YAP-TEAD-IN-2".

o Indicate the approximate quantity of the compound.
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o List all hazards (e.g., "Toxic," "Halogenated Organic").[7]

e Segregation and Storage:

o Place the labeled container in a designated waste accumulation area for potent
compounds.

o Ensure this waste is segregated and stored according to your institution's EHS guidelines.

e Waste Pickup: Arrange for disposal through your institution's EHS department. Do not
attempt to dispose of the solid compound via standard trash or drains.

Part 2: Disposal of YAP-TEAD-IN-2 in Solution (e.g., DMSO)

o Waste Stream ldentification: Solutions of YAP-TEAD-IN-2 must be disposed of as
halogenated organic waste. Do not mix this waste with non-halogenated solvent waste, as
this increases disposal costs and complexity.[8][9]

e \Waste Collection Container:

o Obtain a designated waste container for halogenated organic liquids. This container must
be in good condition, made of a compatible material, and have a secure, tight-fitting lid.
[10]

o Label the container with a "Hazardous Waste" tag before adding any waste.[10]
e Transferring Waste:
o Perform all waste transfers inside a chemical fume hood.

o Carefully pour the YAP-TEAD-IN-2 solution into the designated halogenated waste
container.

o Securely close the container lid immediately after adding the waste.[7]

o Updating Waste Log:
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o On the hazardous waste tag or an accompanying log sheet, record the chemical name
("YAP-TEAD-IN-2") and the solvent ("Dimethyl Sulfoxide" or "DMSQ").

o Provide an accurate estimate of the volume of the solution and the concentration or mass
of the YAP-TEAD-IN-2 added.[9]

e Storage and Disposal:

o Store the sealed waste container in a designated Satellite Accumulation Area, within
secondary containment if required.[7]

o Once the container is nearly full (approximately 75%), arrange for its collection by your
institution's EHS department.[7]

o Crucially, never dispose of YAP-TEAD-IN-2 solutions down the sink.[8][11]

Disposal Workflow Diagram
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YAP-TEAD-IN-2 Disposal Workflow

Identify YAP-TEAD-I@
Is the waste solid or in solution?

Solid Liquid

Solid (Neat) Compound Liquid (in Solvent, e.g., DMSO)

Label container with:
- 'Hazardous Waste' Use designated 'Halogenated Organic Waste' container.
- Chemical Name Label with contents (YAP-TEAD-IN-2, Solvent) and volumes.

- Hazards (Toxic, Halogenated) /

Contact EHS for Pickup

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Disposal Procedures for YAP-
TEAD-IN-2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14076515#yap-tead-in-2-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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